Cas no 40405-46-7 (Urea, N,N''-1,6-hexanediylbis[N',N'-bis(2-hydroxyethyl)-)

• Product Name: Urea, N,N''-1,6-hexanediylbis[N',N'-bis(2-hydroxyethyl)-
• CAS No: 40405-46-7
• MF: C₁₆H₃₄N₄O₆
• MW: 378.464364528656
• CID: 324437
• PubChem ID: 11760632
• Update Time: 2025-04-19

Urea, N,N''-1,6-hexanediylbis[N',N'-bis(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-[6-[bis(2-hydroxyethyl)carbamoylamino]hexyl]-1,1-bis(2-hydroxyethyl)urea
• Urea, N,N''-1,6-hexanediylbis[N',N'-bis(2-hydroxyethyl)-
• 40405-46-7
• DTXSID60471959
• SCHEMBL21581763

• Inchi： 1S/C16H34N4O6/c21-11-7-19(8-12-22)15(25)17-5-3-1-2-4-6-18-16(26)20(9-13-23)10-14-24/h21-24H,1-14H2,(H,17,25)(H,18,26)
• InChI Key： CIWNENBEKHKDEG-UHFFFAOYSA-N
• SMILES： O=C(N(CCO)CCO)NCCCCCCNC(N(CCO)CCO)=O

Computed Properties

• Exact Mass: 378.24783482g/mol
• Monoisotopic Mass: 378.24783482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 146Ų